Cas no 2380-31-6 (Methyl 16-oxooctadecanoate)

Methyl 16-oxooctadecanoate structure
Methyl 16-oxooctadecanoate structure
Product Name:Methyl 16-oxooctadecanoate
CAS No:2380-31-6
MF:C19H36O3
MW:312.48734664917
CID:1415160
PubChem ID:624850
Update Time:2025-04-20

Methyl 16-oxooctadecanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 16-oxooctadecanoate
    • 16-Oxo-octadecansaeure-methylester
    • 16-oxo-octadecanoic acid methyl ester
    • Methyl 16-oxostearate
    • CTK8H7526
    • AC1LDQUW
    • Methyl-16-oxo-octadecanoat
    • Methyl-16-oxostearat
    • 16-Oxo-octadecansaeuremethylester
    • 16-Oxooctadecanoic acid methyl ester
    • Octadecanoic acid, 16-oxo-, methyl ester
    • 16-Oxo-stearinsaeuremethylester
    • 16-Oxo-octadecansaeure-methylester; 16-oxo-octadecanoic acid methyl ester; Methyl 16-oxostearate; CTK8H7526; AC1LDQUW; Methyl-16-oxo-octadecanoat; Methyl-16-oxostearat; 16-Oxo-octadecansaeuremethylester; 16-Oxooctadecanoic acid methyl ester; Octadecanoic acid, 16-oxo-, methyl ester; 16-Oxo-stearinsaeuremethylester;
    • Methyl 16-oxooctadecanoate #
    • DTXSID70347696
    • IYSITFOIRGLNED-UHFFFAOYSA-N
    • 2380-31-6
    • Inchi: 1S/C19H36O3/c1-3-18(20)16-14-12-10-8-6-4-5-7-9-11-13-15-17-19(21)22-2/h3-17H2,1-2H3
    • InChI Key: IYSITFOIRGLNED-UHFFFAOYSA-N
    • SMILES: O=C(CC)CCCCCCCCCCCCCCC(=O)OC

Computed Properties

  • Exact Mass: 312.26658
  • Monoisotopic Mass: 312.26644501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 17
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

Methyl 16-oxooctadecanoate Related Literature

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